Cas no 808132-80-1 (2'-Deoxy-5'-O-DMT-N2-methylguanosine 3'-CE phosphoramidite)

2'-Deoxy-5'-O-DMT-N2-methylguanosine 3'-CE phosphoramidite structure

808132-80-1 structure

Product Name:2'-Deoxy-5'-O-DMT-N2-methylguanosine 3'-CE phosphoramidite

CAS No:808132-80-1

Molecular Formula:C₄₁H₅₀N₇O₇P

Molecular Weight:783.8522

CID:715063

PubChem ID:136642564

2'-Deoxy-5'-O-DMT-N2-methylguanosine 3'-CE phosphoramidite Properties

Names and Identifiers

- Guanosine,5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-N-methyl-, 3'-[2-cyanoethylbis(1-methylethyl)phosphoramidite] (9CI)
- 2'-DEOXY-5'-O-DMT-N2-METHYLGUANOSINE 3'-CE PHOSPHORAMIDITE
- Guanosine,5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-N-methyl-, 3'-[2-cyanoethylbis(1-methylethyl)phosphoramidite] (9CI
- N2-METHYL-DG CEP
- 808132-80-1
- 3-[[(2R,3S,5R)-2-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-5-[2-(methylamino)-6-oxo-1H-purin-9-yl]oxolan-3-yl]oxy-[di(propan-2-yl)amino]phosphanyl]oxypropanenitrile
- InChIKey： VTJVYRYTDJTIAW-MICLYWDSSA-N
- Inchi： InChI=1S/C41H50N7O7P/c1-27(2)48(28(3)4)56(53-23-11-22-42)55-34-24-36(47-26-44-37-38(47)45-40(43-5)46-39(37)49)54-35(34)25-52-41(29-12-9-8-10-13-29,30-14-18-32(50-6)19-15-30)31-16-20-33(51-7)21-17-31/h8-10,12-21,26-28,34-36H,11,23-25H2,1-7H3,(H2,43,45,46,49)/t34-,35+,36+,56?/m0/s1
- SMILES： CC(C)N(C(C)C)P(OCCC#N)OC1CC(OC1COC(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)C4=CC=C(C=C4)OC)N5C=NC6=C5N=C(NC6=O)NC

Computed Properties

Exact Mass: 783.35100
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 11
Rotatable Bond Count: 18
Monoisotopic Mass: 783.35093396g/mol
Heavy Atom Count: 56
Complexity: 1300
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 5.3
Topological Polar Surface Area: 154Å²

Experimental Properties

LogP: 7.20888
PSA: 171.60000

2'-Deoxy-5'-O-DMT-N2-methylguanosine 3'-CE phosphoramidite Pricemore >>

Enterprise	No.	Product Name	Cas No.	Specification	Price	Update Time
A2B Chem LLC	AH50495-5mg	N2-METHYL-DG CEP	808132-80-1	5mg	$519.00	2024-04-19
TRC	D232988-1mg	2'-Deoxy-5'-O-DMT-N2-methylguanosine 3'-CE phosphoramidite	808132-80-1	1mg	$ 50.00	2022-06-05
SHENG KE LU SI SHENG WU JI SHU	sc-283482-25 mg	2'-Deoxy-5'-O-DMT-N2-methylguanosine 3'-CE phosphoramidite,	808132-80-1	25mg	￥4,738.00	2023-07-11

2'-Deoxy-5'-O-DMT-N2-methylguanosine 3'-CE phosphoramidite Related Literature

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6. Covalent cannabinoid receptor ligands – structural insight and selectivity challenges†

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7. Asymmetric conjugate additions of 2-substituted benzofuran-3(2H)-ones to α,β-unsaturated ketones catalyzed by chiral copper complexes†

Haojiang Wang,Yifeng Wang,Cheng Zhang,Yidong Jiang,Mingming Chu,Zhaobo Li,Xiaohua Du,Danqian Xu Org. Biomol. Chem., 2017,15, 4191-4198
8. Structure–activity relationship study of dendritic polyglycerolamines for efficient siRNA transfection†

Fatemeh Sheikhi Mehrabadi,Ole Hirsch,Reiner Zeisig,Paola Posocco,Erik Laurini,Sabrina Pricl,Rainer Haag,Wolfgang Kemmner,Marcelo Calderón RSC Adv., 2015,5, 78760-78770
9. Back matter

Dalton Trans., 2006, 4401-4402
10. Spectrophotometric determination of the stability of clavulanic acid and its ether and amine derivatives in serum and urine

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